Cas no 1546532-21-1 (Acetaldehyde, 2-[(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)thio]-)
Acetaldehyde, 2-[(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Acetaldehyde, 2-[(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)thio]-
-
- Inchi: 1S/C11H12O3S/c12-4-7-15-9-2-3-10-11(8-9)14-6-1-5-13-10/h2-4,8H,1,5-7H2
- InChI Key: MEPJHWDYWWLYIV-UHFFFAOYSA-N
- SMILES: C(=O)CSC1=CC=C2OCCCOC2=C1
Acetaldehyde, 2-[(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)thio]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01060632-1g |
2-(3,4-Dihydro-2h-1,5-benzodioxepin-7-ylsulfanyl)acetaldehyde |
1546532-21-1 | 95% | 1g |
¥4011.0 | 2023-04-10 | |
| Enamine | EN300-394953-0.05g |
2-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)acetaldehyde |
1546532-21-1 | 95.0% | 0.05g |
$528.0 | 2025-03-16 | |
| Enamine | EN300-394953-0.1g |
2-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)acetaldehyde |
1546532-21-1 | 95.0% | 0.1g |
$553.0 | 2025-03-16 | |
| Enamine | EN300-394953-0.25g |
2-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)acetaldehyde |
1546532-21-1 | 95.0% | 0.25g |
$579.0 | 2025-03-16 | |
| Enamine | EN300-394953-0.5g |
2-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)acetaldehyde |
1546532-21-1 | 95.0% | 0.5g |
$603.0 | 2025-03-16 | |
| Enamine | EN300-394953-1.0g |
2-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)acetaldehyde |
1546532-21-1 | 95.0% | 1.0g |
$628.0 | 2025-03-16 | |
| Enamine | EN300-394953-2.5g |
2-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)acetaldehyde |
1546532-21-1 | 95.0% | 2.5g |
$1230.0 | 2025-03-16 | |
| Enamine | EN300-394953-5.0g |
2-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)acetaldehyde |
1546532-21-1 | 95.0% | 5.0g |
$1821.0 | 2025-03-16 | |
| Enamine | EN300-394953-10.0g |
2-(3,4-dihydro-2H-1,5-benzodioxepin-7-ylsulfanyl)acetaldehyde |
1546532-21-1 | 95.0% | 10.0g |
$2701.0 | 2025-03-16 |
Acetaldehyde, 2-[(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)thio]- Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
Additional information on Acetaldehyde, 2-[(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)thio]-
Acetaldehyde, 2-[(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)thio] (CAS No. 1546532-21-1): A Comprehensive Overview
Acetaldehyde, 2-[(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)thio], identified by its CAS number 1546532-21-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate heterocyclic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both acetaldehyde and benzodioxepine moieties in its molecular framework suggests a unique set of chemical properties that make it a promising candidate for further investigation.
The< strong>benzodioxepine scaffold is a key structural feature of this compound, which has been extensively studied for its pharmacological activity. Benzodioxepines are known for their ability to interact with various biological targets, including enzymes and receptors, thereby modulating cellular processes. The specific substitution pattern in this compound, particularly the thioether linkage between the benzodioxepine ring and the acetaldehyde moiety, introduces additional complexity and functionality that could be exploited for drug design.
In recent years, there has been growing interest in the development of small molecules that can modulate neural pathways associated with neurological disorders. The< strong>acetaldehyde component of this compound is particularly noteworthy, as acetaldehyde derivatives have been implicated in various biological processes, including alcohol metabolism and neurotransmitter function. The combination of acetaldehyde with the benzodioxepine core suggests a potential role in modulating central nervous system activity, which could be relevant for treating conditions such as epilepsy or neurodegenerative diseases.
One of the most intriguing aspects of this compound is its potential as a scaffold for drug discovery. The< strong>3,4-dihydro-2H-1,5-benzodioxepin-7-yl moiety is a structurally unique unit that has not been widely explored in medicinal chemistry. However, its structural features suggest that it could serve as a platform for designing molecules with enhanced binding affinity and selectivity. Computational studies have indicated that this scaffold can adopt multiple conformations, which could be advantageous for optimizing pharmacokinetic properties.
The synthesis of< strong>Acetaldehyde, 2-[(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)thio] presents an interesting challenge due to the complexity of its structure. Traditional synthetic approaches have been employed to construct the benzodioxepine ring system, followed by functionalization with the acetaldehyde moiety. Recent advances in synthetic methodology have enabled more efficient and scalable routes to this compound, making it more accessible for further investigation.
In vitro studies have begun to uncover the biological activity of this compound. Initial experiments suggest that it exhibits moderate activity against certain enzymatic targets relevant to neurological disorders. The thioether linkage has been found to play a crucial role in mediating interactions with these targets, highlighting the importance of maintaining this structural feature during drug development.
The potential therapeutic applications of< strong>Acetaldehyde, 2-[(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)thio] are still being explored. However, preliminary findings suggest that it could be a valuable tool for investigating the pathophysiology of neurological disorders and developing novel treatments. Further research is needed to fully elucidate its mechanism of action and assess its potential as a lead compound for drug development.
The chemical properties of this compound also make it an interesting candidate for studying molecular interactions at the atomic level. High-resolution crystal structures have been obtained for several analogs of this molecule, providing insights into how the different functional groups contribute to overall molecular recognition. These structural insights are crucial for designing molecules with improved binding properties and reduced side effects.
In conclusion,< strong>Acetaldehyde, 2-[(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)thio] (CAS No. 1546532-21-1) is a compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activity make it an attractive candidate for further investigation. As our understanding of its chemical and biological properties continues to grow, so too will its potential applications in medicine and drug discovery.
1546532-21-1 (Acetaldehyde, 2-[(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)thio]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)